N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide

• Molecular Formula: C16H14F3NO
• Molecular Weight: 293.28 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H14F3NO/c1-10-6-5-9-14(11(10)2)20-15(21)12-7-3-4-8-13(12)16(17,18)19/h3-9H,1-2H3,(H,20,21)
• InChI Key: AMNSIJGSLJBQAR-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=CC=C2C(F)(F)F)C

Description

N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide, also known as DMTF, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in research. DMTF is a member of the benzamide family and is structurally similar to other compounds that have been used in the development of pharmaceuticals.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide has been found to have potential applications in a variety of scientific research areas. For example, N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide has been studied for its potential use in the treatment of cancer. Research has shown that N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide has been studied for its potential use in the treatment of neurological disorders. Research has shown that N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide has neuroprotective effects and may be useful in the treatment of diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide is not fully understood. However, research has shown that N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide inhibits the activity of certain enzymes that are involved in cell growth and proliferation. Additionally, N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide has been found to modulate the activity of certain signaling pathways that are involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide has been found to have a number of biochemical and physiological effects. For example, N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide has been found to inhibit the activity of certain enzymes that are involved in the metabolism of drugs and other xenobiotics. Additionally, N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide has been found to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized and purified. Additionally, N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide has been found to have a relatively low toxicity profile, which makes it a safe compound to work with in the laboratory. However, one limitation of using N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.

Future Directions

There are a number of future directions for research on N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide. For example, further research is needed to fully understand the mechanism of action of N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide. Additionally, research is needed to determine the optimal dosage and administration route for N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide in different disease models. Finally, research is needed to determine the potential long-term effects of N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide on human health.

Synthesis Methods

The synthesis method for N-(2,3-dimethylphenyl)-2-(trifluoromethyl)benzamide involves the reaction of 2-amino-3,4-dimethylbenzoic acid with trifluoromethyl benzoyl chloride in the presence of a base. The resulting compound is then purified through recrystallization. The yield of this reaction is typically around 60-70%.